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Compound of Interest

Compound Name: AC-55541

Cat. No.: B10762386 Get Quote

Technical Support Center: AC-55541
Welcome to the technical support center for AC-55541. This resource is designed to assist

researchers, scientists, and drug development professionals in successfully utilizing AC-55541
in their experiments by providing guidance on avoiding common issues such as precipitation in

culture media.

Frequently Asked Questions (FAQs)
Q1: What is AC-55541 and what is its mechanism of action?

A1: AC-55541 is a potent and selective small-molecule agonist for the Protease-Activated

Receptor 2 (PAR2).[1][2][3] It does not show activity at other PAR subtypes or at over 30 other

receptors associated with nociception and inflammation.[2][3] Its mechanism of action involves

the activation of PAR2, which stimulates downstream signaling pathways leading to cell

proliferation, phosphatidylinositol (PI) hydrolysis, and mobilization of intracellular calcium.[2][3]

[4]

Q2: What are the physical and chemical properties of AC-55541?

A2: The key properties of AC-55541 are summarized in the table below.
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Property Value Reference

Molecular Weight 518.36 g/mol

Formula C₂₅H₂₀BrN₅O₃

Purity ≥97% [2]

Appearance Crystalline solid [5]

CAS Number 916170-19-9

Q3: What are the recommended solvents and storage conditions for AC-55541?

A3: AC-55541 is soluble in several organic solvents. The recommended storage condition is at

-20°C.[2]

Solvent Maximum Concentration Reference

DMSO 50 mM (or 25.92 mg/mL) [2]

DMF 15 mg/mL [5]

DMF:PBS (pH 7.2) (1:8) 0.11 mg/mL [5]

Q4: I am observing precipitation after adding AC-55541 to my cell culture medium. What could

be the cause?

A4: Precipitation of AC-55541 in aqueous solutions like cell culture media is a common issue

for hydrophobic small molecules. The primary reasons include:

Exceeding Aqueous Solubility: While AC-55541 is soluble in organic solvents like DMSO, its

solubility in aqueous media is significantly lower. Adding a concentrated DMSO stock directly

to the media can cause the compound to crash out of solution.

Solvent Shock: Rapidly diluting the DMSO stock in the aqueous medium can create localized

areas of high compound concentration, leading to precipitation before it has a chance to

disperse.
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Media Components: Interactions with components in the culture medium, such as proteins

and salts, can reduce the solubility of the compound.[6]

pH and Temperature: Changes in pH and temperature can affect the solubility of small

molecules.[6]

Troubleshooting Guide: Preventing AC-55541
Precipitation
This guide provides a systematic approach to troubleshooting and preventing the precipitation

of AC-55541 in your cell culture experiments.

Issue: Precipitate observed in culture medium after adding AC-55541.
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Potential Cause Recommended Solution

Final concentration exceeds aqueous solubility.

Determine the maximum soluble concentration

of AC-55541 in your specific culture medium by

performing a solubility test. (See Experimental

Protocols section).

"Solvent shock" from rapid dilution.

Add the DMSO stock solution dropwise to the

pre-warmed (37°C) culture medium while gently

vortexing or swirling to ensure rapid and even

dispersion.[7][8]

High percentage of organic solvent.

Keep the final concentration of the organic

solvent (e.g., DMSO) in the culture medium as

low as possible, typically below 0.5%, to

minimize solvent-induced toxicity and

precipitation.

Interaction with serum proteins.

If using serum-containing media, consider

preparing the final dilution of AC-55541 in

serum-free media first, and then adding this to

your cells with serum-containing media.

Incorrect stock solution preparation.

Ensure the AC-55541 is completely dissolved in

the stock solvent. Gentle warming (to 37°C) and

vortexing can aid dissolution.[7] If the stock

solution appears cloudy or contains particulates,

it should be clarified by centrifugation or filtration

before use.

Stock solution stability.

Prepare fresh stock solutions regularly and store

them in small aliquots to avoid repeated freeze-

thaw cycles, which can degrade the compound

and affect its solubility.[7]

Experimental Protocols
Protocol 1: Preparation of AC-55541 Stock Solution
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Objective: To prepare a high-concentration stock solution of AC-55541 in an appropriate

organic solvent.

Materials:

AC-55541 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

1. Calculate the required mass of AC-55541 to prepare a stock solution of a desired

concentration (e.g., 10 mM or 50 mM).

2. Weigh the AC-55541 powder and add it to a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to the tube.

4. Vortex the solution until the AC-55541 is completely dissolved. Gentle warming to 37°C

can be applied if necessary to aid dissolution.

5. Visually inspect the solution to ensure there are no visible particles.

6. Store the stock solution at -20°C in small, single-use aliquots to minimize freeze-thaw

cycles.

Protocol 2: Determining the Maximum Soluble
Concentration in Culture Media

Objective: To determine the highest concentration of AC-55541 that remains soluble in a

specific cell culture medium.

Materials:
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AC-55541 stock solution (e.g., 10 mM in DMSO)

Your specific cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes or a 96-well plate

Pipettes and sterile tips

Microscope

Procedure:

1. Prepare a series of dilutions of the AC-55541 stock solution in your pre-warmed culture

medium. For example, create final concentrations ranging from 1 µM to 100 µM.

2. To a fixed volume of media in each tube (e.g., 1 mL), add the corresponding volume of the

DMSO stock solution dropwise while gently mixing.

3. Include a control tube with the highest volume of DMSO used to ensure the solvent alone

does not cause any issues.

4. Incubate the tubes under your standard cell culture conditions (e.g., 37°C, 5% CO₂) for a

period equivalent to your planned experiment duration.

5. After incubation, visually inspect each tube for any signs of precipitation (cloudiness,

visible particles).

6. For a more sensitive assessment, take a small aliquot from each tube and examine it

under a microscope to look for crystalline structures.

7. The highest concentration that remains clear and free of precipitate is the maximum

working concentration for your experimental conditions.

Visualizations
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Stock Solution Preparation

Working Solution Preparation

Solubility Assessment

Weigh AC-55541 Dissolve in DMSO Aliquot & Store at -20°C

Pre-warm Media to 37°C Add Stock Dropwise with Mixing Incubate at 37°C
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Caption: Workflow for preparing and testing the solubility of AC-55541.
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Caption: Simplified signaling pathway of AC-55541 via PAR2 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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